Cas no 1226438-41-0 (N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1226438-41-0
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5394119
• Update Time: 2025-05-20

N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyanophenyl)-2-[[6-methyl-2-(3-methyl-1-piperidinyl)-4-pyrimidinyl]oxy]acetamide
• N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C20H23N5O2/c1-14-5-4-8-25(12-14)20-22-15(2)9-19(24-20)27-13-18(26)23-17-7-3-6-16(10-17)11-21/h3,6-7,9-10,14H,4-5,8,12-13H2,1-2H3,(H,23,26)
• InChI Key： DTLYZUYRSGRNPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C#N)=C1)(=O)COC1C=C(C)N=C(N2CCCC(C)C2)N=1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Introduction to N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Chemical Biology

N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, with the CAS number 1226438-41-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups, including a cyanophenyl moiety and a pyrimidine-based scaffold, positions this compound as a promising candidate for further exploration.

The N-(3-cyanophenyl) moiety is particularly noteworthy, as it introduces a strong electron-withdrawing effect through the cyano group. This feature can significantly influence the electronic properties of the molecule, making it a valuable component in designing molecules with specific binding affinities and metabolic stability. In contrast, the pyrimidine core is a well-established pharmacophore in medicinal chemistry, frequently found in a wide array of bioactive compounds. Its presence in this molecule suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic efficacy.

The structural complexity of N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is further enhanced by the acetamide group and the methylpiperidine side chain. The acetamide moiety can serve as a hydrogen bond acceptor, improving solubility and binding interactions, while the methylpiperidine group may contribute to lipophilicity and cell membrane permeability. These features are often engineered into drug candidates to optimize pharmacokinetic profiles.

In recent years, there has been growing interest in developing small molecules that modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural elements present in N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide align well with these efforts. For instance, pyrimidine derivatives have been extensively studied for their anti-inflammatory properties, particularly in targeting Janus kinases (JAKs) and other signaling molecules involved in immune responses. The incorporation of a cyanophenyl group may enhance binding specificity by introducing additional hydrogen bonding or hydrophobic interactions with target proteins.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex core structure efficiently. The presence of sensitive functional groups like the cyano group necessitates careful handling under controlled conditions to prevent decomposition or unwanted side reactions.

Evaluation of N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been conducted through both computational and experimental approaches. Molecular modeling studies have predicted favorable interactions with potential biological targets based on its structural features. These predictions are supported by experimental assays that measure binding affinity and biological activity. For example, initial screening studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in disease pathways.

The role of computational chemistry has become increasingly prominent in the design and optimization of novel bioactive molecules. By leveraging high-performance computing resources, researchers can simulate molecular interactions at an atomic level, providing insights into how modifications to the structure might affect biological activity. In the case of N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, computational studies have helped identify key residues on potential targets that could be optimized for improved binding.

Ongoing research aims to explore the therapeutic potential of this compound further. Preclinical studies are being designed to assess its efficacy and safety profile in relevant disease models. These studies will provide critical data to support future clinical trials if promising results are obtained. Additionally, efforts are underway to develop analogues with enhanced properties based on structural insights gained from both experimental and computational work.

The development of new pharmaceuticals is a lengthy and resource-intensive process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing molecules with desired properties, while biologists provide insights into how these molecules interact with living systems. Pharmacologists then translate these findings into effective therapeutic strategies. The interdisciplinary nature of this work underscores the importance of compounds like N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide in advancing medical science.

In conclusion, N-(3-cyanophenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yloxy)]pyrimidinamino}acetamide represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in developing innovative therapies for unmet medical needs.